N-[3-(3-thiophen-2-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl]cyclopentanecarboxamide

• IUPAC Name: N-[3-(3-thiophen-2-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl]cyclopentanecarboxamide
• InChI: InChI=1S/C21H19N5OS/c27-21(14-5-1-2-6-14)22-16-8-3-7-15(13-16)17-10-11-19-23-24-20(26(19)25-17)18-9-4-12-28-18/h3-4,7-14H,1-2,5-6H2,(H,22,27)
• InChI Key: VDYMPCVFOFREIQ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)C(=O)NC2=CC=CC(=C2)C3=NN4C(=NN=C4C5=CC=CS5)C=C3
• Molecular Formula: C21H19N5OS
• Molecular Weight: 389.5 g/mol
• CAS No.: 891123-73-2

Description

“N-[3-(3-thiophen-2-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl]cyclopentanecarboxamide” is a complex organic compound. It contains several functional groups and rings, including a thiophene ring, a 1,2,4-triazole ring, and a pyridazine ring.

Synthesis Analysis

The synthesis of similar compounds involves the reaction of hydrazonoyl halides with alkyl carbothioates, carbothioamides, and 7-thioxo-5,6,7,8-tetrahydropyrimido-[4,5-d]pyrimidine-2,4(1H,3H)-diones in the presence of triethylamine.

Molecular Structure Analysis

The molecular structure of such compounds is established based on their spectral data, elemental analyses, and alternative synthetic routes whenever possible. X-ray crystallography can provide detailed information about the molecular structure.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of these compounds typically involve the formation of various heterocyclic rings, including thiadiazoles, thiazoles, and triazolopyrimidines.

Physical and Chemical Properties Analysis

The physical and chemical properties of such compounds can be determined using various spectroscopic techniques. For instance, IR absorption spectra can provide information about the presence of functional groups, while NMR spectra can provide information about the hydrogen and carbon atoms in the molecule.

Mechanism of Action

While the specific mechanism of action for this compound is not mentioned in the retrieved papers, compounds with similar structures, such as triazoles, are known to bind with a variety of enzymes and receptors in biological systems, showing versatile biological activities.

Future Directions

The future directions for research on this compound could involve further exploration of its biological activities, potential applications in medicinal chemistry, and the development of new synthetic routes and derivatives.